Cas no 2470384-82-6 (rac-(3aR,7aS)-octahydro-1H-indole-4-carboxylic acid)

• Product Name: rac-(3aR,7aS)-octahydro-1H-indole-4-carboxylic acid
• CAS No: 2470384-82-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5670768
• PubChem ID: 165667721
• Update Time: 2025-07-21

rac-(3aR,7aS)-octahydro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aS)-octahydro-1H-indole-4-carboxylic acid
• EN300-27081802
• 2470384-82-6

• Inchi： 1S/C9H15NO2/c11-9(12)7-2-1-3-8-6(7)4-5-10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7?,8+/m1/s1
• InChI Key： XGTPWTBFUVGSST-QUFPSDLASA-N
• SMILES： OC(C1CCC[C@H]2[C@@H]1CCN2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3aR,7aS)-octahydro-1H-indole-4-carboxylic acid

Professional Introduction to rac-(3aR,7aS)-octahydro-1H-indole-4-carboxylic Acid (CAS No. 2470384-82-6)

Rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid) is a meticulously synthesized compound with the CAS number 2470384-82-6. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse pharmacological properties and significant roles in medicinal chemistry. The precise stereochemistry of this compound, characterized by the (3aR,7aS) configuration, makes it a subject of intense interest in the field of drug development.

The indole core structure of rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid) is a cornerstone in the design of bioactive molecules. Indole derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The carboxylic acid moiety at the 4-position of the indole ring enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focusing on the development of novel indole-based drugs. The unique stereochemistry of rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid) has been particularly highlighted for its role in modulating biological pathways. Studies have shown that this compound exhibits promising activities as a modulator of neurotransmitter receptors and ion channels. These properties make it an attractive candidate for further investigation in the treatment of conditions such as depression, anxiety, and chronic pain.

The synthesis of rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid) involves a series of complex organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, including asymmetric hydrogenation and chiral auxiliary-assisted methods, have been employed to achieve the desired stereoisomer. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of structural fidelity in drug development.

One of the most compelling aspects of rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid) is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological profiles. For instance, modifications at the 3a and 7a positions have been explored to improve binding affinity and selectivity towards target proteins. These efforts have led to the identification of novel compounds with improved therapeutic efficacy.

The pharmacokinetic properties of rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid) are another area of significant interest. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that a drug reaches its target site in sufficient concentrations to exert its therapeutic effect while minimizing side effects. The ADME profile of rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid) suggests its potential as a viable candidate for clinical development.

In conclusion, rac-(3aR,7aS-octahydro-1H-indole-4-carboxylic acid3aR,7aS-octahydro-1H-indole-4-carboxylic acid) will undoubtedly play a crucial role in shaping the future of healthcare.